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Compound of Interest

Compound Name: 2-Methyl-1,4-hexadiene

Cat. No.: B072399 Get Quote

An In-depth Technical Guide to 2-Methyl-1,4-
hexadiene
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methyl-1,4-hexadiene is a non-conjugated diene, a class of organic compounds

characterized by the presence of two carbon-carbon double bonds separated by more than one

single bond.[1] This structural feature imparts distinct chemical reactivity compared to its

conjugated counterparts. The presence of a methyl group on the second carbon atom further

influences its steric and electronic properties, making it a molecule of interest in various

chemical syntheses. This technical guide provides a comprehensive overview of the chemical

and physical properties of 2-Methyl-1,4-hexadiene, along with its safety information. While

experimental data for this specific compound is limited, this guide consolidates available

information and provides data for structurally related compounds to offer valuable insights for

researchers.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 2-Methyl-1,4-hexadiene is

presented below. It is important to note that while some experimental data is available for its

isomers, many of the properties for 2-Methyl-1,4-hexadiene are predicted values.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b072399?utm_src=pdf-interest
https://www.benchchem.com/product/b072399?utm_src=pdf-body
https://www.benchchem.com/product/b072399
https://www.benchchem.com/product/b072399?utm_src=pdf-body
https://www.benchchem.com/product/b072399?utm_src=pdf-body
https://www.benchchem.com/product/b072399?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: General and Physical Properties of 2-Methyl-1,4-hexadiene and its Isomers

Property
2-Methyl-1,4-
hexadiene

2-Methyl-1,5-
hexadiene

2-Methyl-2,4-
hexadiene

CAS Number 1119-14-8[1] 4049-81-4[2][3] 28823-41-8[4]

Molecular Formula C₇H₁₂[1] C₇H₁₂[2][3] C₇H₁₂[4]

Molecular Weight 96.17 g/mol [1] 96.17 g/mol [2] 96.17 g/mol

Boiling Point
93.2 ± 10.0 °C

(Predicted)
92 °C (lit.)[2] 111-112 °C (lit.)

Density
0.7 ± 0.1 g/cm³

(Predicted)

0.712 g/mL at 25 °C

(lit.)[2]

0.741 g/mL at 25 °C

(lit.)

Melting Point Not available -128.8 °C[5] Not available

Flash Point
-3.8 ± 13.8 °C

(Predicted)
-12 °C (closed cup)[6] Not available

Refractive Index 1.428 (Predicted) n20/D 1.417 (lit.)[6] n20/D 1.458 (lit.)

Reactivity and Potential Applications
As a non-conjugated diene, 2-Methyl-1,4-hexadiene can undergo a variety of addition

reactions typical of alkenes, such as hydrogenation and halogenation.[1] The presence of two

double bonds allows for potential participation in polymerization and cycloaddition reactions.[1]

The methyl substituent can influence the regioselectivity of these reactions due to steric

hindrance and electronic effects.[1]

Potential synthetic routes to 2-Methyl-1,4-hexadiene and its derivatives include:

Prins Reaction: An acid-catalyzed reaction of isobutylene (2-methylpropene) with propanal

could yield a methyl-hexadiene isomer.[1]

Grignard Reagent-Mediated Transformations: The cross-coupling of allylmagnesium bromide

with 2-chloro-2-butene presents a possible pathway to synthesize this diene.[1]
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Spectral Data
Detailed experimental spectral data for 2-Methyl-1,4-hexadiene is not readily available in the

public domain. However, the NIST WebBook provides a mass spectrum for the compound.[7]

[8] For reference, spectral data for the closely related isomer, 2-Methyl-1,5-hexadiene, is

available and can provide insights into the expected spectral features.

Table 2: Spectral Data for 2-Methyl-1,5-hexadiene

Spectrum Type Data

¹H NMR (90 MHz, CDCl₃)
Available, but detailed peak assignments are

not provided in the search results.[3]

¹³C NMR (in CDCl₃)
Available, but detailed peak assignments are

not provided in the search results.[3]

IR (liquid film)
Available, but detailed peak assignments are

not provided in the search results.[3]

Mass Spectrum (electron ionization) Available.[3]

Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis and analysis of 2-Methyl-1,4-
hexadiene are not explicitly available in the reviewed literature. However, general

methodologies for the synthesis of dienes, such as the Prins reaction and Grignard coupling,

can be adapted for this specific compound.[1]

For analysis, gas chromatography (GC) is a suitable technique. A potential starting point for

method development could involve using a non-polar column, such as one used for the

separation of hexadiene isomers.

Safety Information
A specific Safety Data Sheet (SDS) for 2-Methyl-1,4-hexadiene with comprehensive GHS

pictograms and hazard statements is not readily available. However, based on the SDS for the

related compound 2-Methyl-1,5-hexadiene, the following hazards can be anticipated.
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Table 3: GHS Hazard Information for 2-Methyl-1,5-hexadiene

Pictogram Hazard Class Hazard Statement

ngcontent-ng-c4139270029="" class="ng-star-inserted"> alt textFlammable liquids
H225: Highly flammable liquid

and vapour.[3]

alt text

Germ cell mutagenicity,

Carcinogenicity, Specific target

organ toxicity — Repeated

exposure

H340: May cause genetic

defects. H350: May cause

cancer. H373: May cause

damage to organs through

prolonged or repeated

exposure.

Precautionary Statements (based on 2-Methyl-1,5-hexadiene):

Prevention: Obtain special instructions before use. Do not handle until all safety precautions

have been read and understood. Keep away from heat, hot surfaces, sparks, open flames,

and other ignition sources. No smoking. Keep container tightly closed. Ground and bond

container and receiving equipment. Use explosion-proof electrical/ventilating/lighting

equipment. Use non-sparking tools. Take action to prevent static discharges. Do not breathe

mist or vapor. Wash thoroughly after handling. Do not eat, drink, or smoke when using this

product. Wear protective gloves/protective clothing/eye protection/face protection.[3][9]

Response: If on skin (or hair): Take off immediately all contaminated clothing. Rinse skin with

water or shower. If exposed or concerned: Get medical advice/attention. In case of fire: Use

appropriate media to extinguish.[3][9]

Storage: Store in a well-ventilated place. Keep cool. Store locked up.[3][9]

Disposal: Dispose of contents/container in accordance with

local/regional/national/international regulations.[9]
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The following diagram illustrates the interconnectedness of the core properties and applications

of 2-Methyl-1,4-hexadiene.
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Caption: Interrelationships of 2-Methyl-1,4-hexadiene's properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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